Cas no 901231-65-0 (2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 901231-65-0
• MF: C₂₂H₂₂ClN₃O₂S
• MW: 427.946982860565
• CID: 6169238
• PubChem ID: 20851936
• Update Time: 2025-06-11

2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• 2-[[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• 2-((2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• F3407-0833
• 2-{[2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• 901231-65-0
• AKOS001787070

• Inchi： 1S/C22H22ClN3O2S/c23-17-10-8-16(9-11-17)21-25-20(15-5-2-1-3-6-15)22(26-21)29-14-19(27)24-13-18-7-4-12-28-18/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,24,27)(H,25,26)
• InChI Key： WSCQNYXDSVDPJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C(C2C=CC=CC=2)N1)SCC(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 427.1121258g/mol
• Monoisotopic Mass: 427.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Comprehensive Overview of 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 901231-65-0)

The compound 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, identified by its CAS No. 901231-65-0, is a sophisticated imidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl and phenyl substituents, along with a tetrahydrofuran (oxolan) moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. The sulfanylacetamide group in this compound enhances its binding affinity, making it a candidate for small-molecule therapeutics. Users searching for "CAS 901231-65-0 uses" or "imidazole derivatives in drug design" will find this compound relevant, as it aligns with trends in precision medicine and targeted therapy. Its structural complexity also positions it as a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide involves multi-step organic reactions, including imidazole ring formation and sulfanylation. Its lipophilic properties, attributed to the chlorophenyl and phenyl groups, suggest potential for blood-brain barrier penetration, a hot topic in neuropharmacology. This characteristic is often queried in searches like "how to improve drug bioavailability" or "CNS-active compounds," highlighting its relevance to current research.

From a mechanistic perspective, this compound's imidazole core may interact with heme-containing enzymes, such as cytochrome P450, which is frequently discussed in "drug metabolism studies." Its oxolan-2-ylmethyl side chain could further influence solubility and pharmacokinetics, addressing common challenges in drug formulation. These attributes make it a promising candidate for high-throughput screening (HTS) campaigns.

Environmental and safety profiles of CAS 901231-65-0 are also under scrutiny, as researchers prioritize green chemistry principles. Queries like "sustainable synthesis of imidazoles" reflect this trend. While not classified as hazardous, its handling protocols should adhere to standard laboratory safety practices, ensuring minimal environmental impact—a concern echoed in "eco-friendly pharmaceutical synthesis" searches.

In conclusion, 2-{2-(4-chlorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications resonate with trending topics like personalized medicine, drug repurposing, and computational drug design. As the scientific community continues to explore its capabilities, this compound may emerge as a cornerstone in developing next-generation therapeutics.